Cas no 58511-75-4 (Phenol, 2-bromo-5-methyl-4-sec-pentyl-)

Phenol, 2-bromo-5-methyl-4-sec-pentyl- structure
58511-75-4 structure
Product Name:Phenol, 2-bromo-5-methyl-4-sec-pentyl-
CAS No:58511-75-4
MF:C12H17BrO
MW:257.166783094406
CID:341809
PubChem ID:71443506
Update Time:2025-04-19

Phenol, 2-bromo-5-methyl-4-sec-pentyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-bromo-5-methyl-4-sec-pentyl-
    • 2-bromo-5-methyl-4-pentan-2-ylphenol
    • 2-Bromo-5-methyl-4-(pentan-2-yl)phenol
    • DTXSID70852331
    • 58511-75-4
    • Inchi: 1S/C12H17BrO/c1-4-5-8(2)10-7-11(13)12(14)6-9(10)3/h6-8,14H,4-5H2,1-3H3
    • InChI Key: KBYSEGKCUZEHFO-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC(C)=C(C=1)C(C)CCC)O

Computed Properties

  • Exact Mass: 256.04631
  • Monoisotopic Mass: 256.04628g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23

Phenol, 2-bromo-5-methyl-4-sec-pentyl- Related Literature

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